![molecular formula C19H22N2O5 B2514103 Methyl 2-[1-oxo-2-(2-oxo-2-piperidin-1-ylethyl)isoquinolin-5-yl]oxyacetate CAS No. 868224-80-0](/img/structure/B2514103.png)
Methyl 2-[1-oxo-2-(2-oxo-2-piperidin-1-ylethyl)isoquinolin-5-yl]oxyacetate
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Description
Methyl 2-[1-oxo-2-(2-oxo-2-piperidin-1-ylethyl)isoquinolin-5-yl]oxyacetate is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
Neuropharmacological Potential
Research highlights the role of isoquinoline derivatives, including structures similar to Methyl 2-[1-oxo-2-(2-oxo-2-piperidin-1-ylethyl)isoquinolin-5-yl]oxyacetate, in neuropharmacology. Isoquinolines have been studied for their neuroprotective, anti-addictive, and antidepressant-like activities in animal models. One such compound, 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), demonstrates significant potential in neuroprotection against various central nervous system diseases, suggesting a possible therapeutic pathway for compounds with similar structures (Antkiewicz‐Michaluk et al., 2018).
Anticancer Research
Isoquinoline N-oxides, structurally related to this compound, have been explored for their pharmacological activities, including anticancer potential. More than 200 biologically active compounds have confirmed activities against microbial and tumor cells, highlighting the importance of isoquinoline derivatives in drug discovery for cancer treatment (Dembitsky et al., 2015).
Synthesis and Drug Development
The synthesis and development of compounds based on the isoquinoline scaffold, including this compound, are crucial in pharmaceutical research. These compounds are being investigated for various therapeutic applications, from anticancer to neuroprotective treatments, showcasing their versatility and potential in modern therapeutics (Saeed et al., 2017).
Pharmacological Importance
Isoquinoline derivatives, like this compound, have garnered attention for their broad pharmacological importance. These compounds have shown potential against a range of diseases, including fungal infections, Parkinson's disease, tuberculosis, tumors, glaucoma, Alzheimer’s disease, viral and bacterial infections, diabetes, malaria, and more, demonstrating the wide-reaching implications of isoquinoline-based research in addressing various health concerns (Danao et al., 2021).
properties
IUPAC Name |
methyl 2-[1-oxo-2-(2-oxo-2-piperidin-1-ylethyl)isoquinolin-5-yl]oxyacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5/c1-25-18(23)13-26-16-7-5-6-15-14(16)8-11-21(19(15)24)12-17(22)20-9-3-2-4-10-20/h5-8,11H,2-4,9-10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBGOKWQWXSCRRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)COC1=CC=CC2=C1C=CN(C2=O)CC(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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